Cas no 123050-98-6 ((R)-O-Desmethyl Naproxen)

• Product Name: (R)-O-Desmethyl Naproxen
• CAS No: 123050-98-6
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 104315
• PubChem ID: 13393710
• Update Time: 2025-06-08

(R)-O-Desmethyl Naproxen Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneaceticacid, 6-hydroxy-a-methyl-,(aR)-
• (R)-O-Desmethyl Naproxen
• (7-hydroxynaphthalen-1-yl) acetic acid
• (aR)-6-Hydroxy-a-methyl-2-naphthaleneacetic Acid
• (R)-2-(6-Hydroxy-2-naphthyl)propionic Acid
• 2-(6-hydroxy-2-naphthyl)propanoic acid
• 2-(6'-hydroxy-2'-naphthyl)-propionic acid
• 2-(6-hydroxynaphtalen-2-yl)propionic acid
• 6-hydroxy-2'-methyl-2-naphthaleneacetic acid
• d,l-2-(6-hydroxy-2-naphthyl)propionic acid
• (αR)-6-Hydroxy-α-Methyl-2-naphthaleneacetic Acid
• (aR)-6-Hydroxy-α-methyl-2-naphthaleneacetic Acid
• 2-Naphthaleneacetic acid, 6-hydroxy-alpha-methyl-, (alphaR)-
• SCHEMBL134150
• AKOS030241384
• NS00001201
• (alphaR)-6-Hydroxy-alpha-methyl-2-naphthaleneacetic Acid
• 123050-98-6
• J-004887
• (2R)-2-(6-HYDROXYNAPHTHALEN-2-YL)PROPANOIC ACID

• Inchi： 1S/C13H12O3/c1-8(13(15)16)9-2-3-11-7-12(14)5-4-10(11)6-9/h2-8,14H,1H3,(H,15,16)/t8-/m1/s1
• InChI Key： XWJUDDGELKXYNO-MRVPVSSYSA-N
• SMILES： OC([C@H](C)C1C=CC2C=C(C=CC=2C=1)O)=O

Computed Properties

• Exact Mass: 216.07900
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 182-184°C
• Boiling Point: 432.1±20.0 °C at 760 mmHg
• Flash Point: 229.3±18.3 °C
• Refractive Index: 1.663
• PSA: 57.53000
• LogP: 2.73350
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(R)-O-Desmethyl Naproxen Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)